Cas no 2229473-32-7 (2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid
• CAS No: 2229473-32-7
• MF: C₇H₇F₅O₂
• MW: 218.121299982071
• CID: 6150885
• PubChem ID: 165708345
• Update Time: 2025-10-28

2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid
• EN300-1941277
• 2229473-32-7

• Inchi： 1S/C7H7F5O2/c8-6(9,7(10,11)12)2-3-1-4(3)5(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： HDCPUUHMOGZQQG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(CC1CC1C(=O)O)F

Computed Properties

• Exact Mass: 218.03662027g/mol
• Monoisotopic Mass: 218.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid

Introduction to 2-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carboxylic Acid

2-(2,2,3,3,3-Pentafluoropropyl)cyclopropane-1-carboxylic acid is a highly fluorinated organic compound with the CAS number 2229473-32-7. This compound has gained significant attention in the field of organic chemistry due to its unique structure and potential applications in various industries. The molecule consists of a cyclopropane ring substituted with a pentafluoropropyl group and a carboxylic acid functional group. The presence of multiple fluorine atoms in the structure contributes to its distinct chemical properties, including high stability and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The cyclopropane ring in this compound is known for its strain energy, which can be harnessed in various chemical reactions to form complex molecular architectures. The pentafluoropropyl group, on the other hand, imparts unique electronic and steric effects that make this compound versatile for use in different chemical processes.

The carboxylic acid group in 2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid makes it an ideal candidate for forming esters and amides through simple chemical reactions. These derivatives have been explored for their potential use in pharmaceuticals and agrochemicals. For instance, researchers have investigated the use of this compound as a building block for synthesizing bioactive molecules with improved pharmacokinetic properties.

In terms of synthesis, this compound can be prepared via a variety of methods including nucleophilic substitution and cycloaddition reactions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of fluorinated cyclopropanes like this one. The use of transition metal catalysts has been particularly promising in achieving high yields and purity levels.

One of the most exciting areas of research involving this compound is its application in materials science. The combination of fluorine's electronegativity and the cyclopropane's strain energy has led to the development of novel materials with unique electronic properties. For example, derivatives of this compound have been used as precursors for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical strength.

Another significant application lies in the field of agrochemistry. The fluorinated nature of this compound makes it an effective candidate for developing pesticides and herbicides with improved efficacy and reduced environmental impact. Recent studies have demonstrated that certain derivatives exhibit potent activity against agricultural pests without causing harm to non-target species.

Despite its numerous potential applications, the synthesis and handling of cyclopropane-based compounds require careful consideration due to their inherent reactivity. Researchers are continuously exploring new methods to optimize synthesis pathways while ensuring safety protocols are adhered to.

In conclusion, cyclopropane-based compounds like 2-(2,2,3,3,3-pentafluoropropyl)cyclopropane-1-carboxylic acid represent a promising class of molecules with diverse applications across multiple industries. Ongoing research continues to uncover new possibilities for their use while advancing our understanding of their chemical properties.